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Compound of Interest

Compound Name: Methyl p-tolyl ketone oxime

CAS No.: 54582-30-8

Cat. No.: B3434858

Get Quote

Audience: Researchers, Application Scientists, and Drug Development Professionals Scope:

Physicochemical profiling, mechanistic toxicology, self-validating handling protocols, and

synthetic methodologies.

Executive Summary & Chemical Identity
4'-Methylacetophenone oxime (CAS: 2089-33-0) is a highly versatile organic intermediate. In

pharmaceutical development and materials science, it serves as a critical precursor for

Beckmann rearrangements to form amides, as well as a building block for biologically active

heterocyclic compounds and antifungal agents 1.

To effectively utilize this compound, researchers must understand the interplay between its

lipophilic tolyl group and its polar oxime moiety. This structural dichotomy dictates both its

synthetic behavior in biphasic solvent systems and its toxicological interactions with biological

membranes 2.
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Property Value

Chemical Name 4'-Methylacetophenone oxime

Synonyms
1-(4-Methylphenyl)ethanone oxime, p-Tolyl-

ethanone oxime

CAS Number 2089-33-0

Molecular Formula C9H11NO

Molecular Weight 149.19 g/mol

Melting Point 85 - 87 °C

Appearance White to off-white crystalline solid

Mechanistic Toxicity Profile & Hazard Classification
According to the Globally Harmonized System (GHS), 4'-methylacetophenone oxime presents

specific acute and localized hazards 3. As an application scientist, it is critical to move beyond

reading hazard codes and understand the causality behind the toxicity to design effective

mitigation strategies.

Acute Oral Toxicity (Category 4, H302): The compound is harmful if swallowed. Causality:

The moderate lipophilicity provided by the tolyl group facilitates rapid gastrointestinal

absorption. Once systemic, the reactive oxime functional group can interfere with normal

enzymatic processes, necessitating strict administrative controls to prevent accidental

ingestion.

Skin and Eye Irritation (Category 2/2A, H315/H319): Causes skin and serious eye irritation.

Causality: The oxime moiety (-C=N-OH) acts as both a hydrogen bond donor and acceptor.

This allows it to interact aggressively with the aqueous mucosal membranes of the eyes and

partition into the lipid bilayer of the stratum corneum. This disruption of cellular homeostasis

leads to localized inflammation and erythema.

Specific Target Organ Toxicity - Single Exposure (Category 3, H335): May cause respiratory

irritation. Causality: As a fine crystalline solid, the compound is prone to aerosolization.
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Inhalation of these micro-particulates leads to deposition in the upper respiratory tract, where

the compound dissolves in mucosal fluids, triggering an acute irritant response.

Self-Validating Handling and Storage Protocols
To ensure scientific integrity and laboratory safety, handling procedures must be treated as self-

validating systems. If a step fails, the protocol should inherently prevent exposure.

Step 1: Engineering Controls & Environmental Isolation

Action: All handling, weighing, and transfer of the dry powder must occur within a Class II

Type A2 biological safety cabinet or a standard chemical fume hood with a face velocity of

80-100 fpm.

Causality: Addressing the H335 hazard, localized exhaust ventilation actively captures

aerosolized micro-particulates before they breach the user's breathing zone.

Step 2: Personal Protective Equipment (PPE) Selection

Action: Don a standard laboratory coat, chemical splash goggles, and nitrile gloves

(minimum 4 mil thickness). Do not use standard latex gloves.

Causality: Latex is highly permeable to lipophilic organic compounds. Nitrile provides a

superior chemical barrier against the tolyl moiety, directly mitigating the H315 dermal

penetration risk.

Step 3: Spill Management & Decontamination

Action: In the event of a solid spill, do not dry sweep. Moisten the powder with a minimal

amount of water or ethanol to suppress dust formation. Collect the slurry using a non-

sparking tool into a hazardous waste container.

Causality: Dry sweeping generates airborne dust, exacerbating inhalation risks (H335) and

potential ocular contact (H319). Wetting the powder increases its mass and cohesion,

neutralizing the aerosolization threat.
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Synthetic Methodology: Oximation of 4'-
Methylacetophenone
The following protocol details the synthesis of 4'-methylacetophenone oxime via the

nucleophilic addition of hydroxylamine to 4'-methylacetophenone 4. This workflow is designed

with built-in physical checks to validate the reaction's progress.

Step 1: Preparation of the Reagent Matrix

Procedure: In a 50 mL round-bottom flask, dissolve 1.0 g (6.6 mmol) of 4'-

methylacetophenone in 10 mL of absolute ethanol.

Causality: Ethanol is chosen as the primary solvent to fully solubilize the hydrophobic

ketone, ensuring a homogeneous organic phase that prevents unreacted starting material

from crashing out.

Step 2: Aqueous Phase Integration & Nucleophile Liberation

Procedure: In a separate vial, dissolve 1.4 g (19.8 mmol, 3 eq.) of hydroxylamine

hydrochloride (NH₂OH·HCl) and 2.4 g (59.4 mmol, 9 eq.) of crushed sodium hydroxide

(NaOH) in 4 mL of deionized water.

Causality: Hydroxylamine is supplied as a hydrochloride salt to prevent auto-oxidation. The

NaOH base is required in excess to neutralize the hydrochloride salt, liberating the free

nucleophilic hydroxylamine in situ. The excess base also maintains a high pH, preventing the

reverse hydrolysis of the forming oxime back into the ketone.

Step 3: Reaction Execution

Procedure: Slowly add the aqueous solution to the ethanolic ketone solution. Attach a reflux

condenser and heat the mixture to 80 °C for 3 hours.

Causality: The biphasic solvent system (EtOH/H₂O) merges at elevated temperatures,

driving the nucleophilic addition-elimination reaction. The 3-hour reflux provides the

necessary thermal energy to overcome the steric hindrance imposed by the bulky tolyl

group.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.rsc.org/suppdata/sc/c0/c0sc00421a/c0sc00421a.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3434858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 4: Quenching and Isolation (Self-Validation Step)

Procedure: Cool the reaction to room temperature and pour it into 50 mL of ice-cold water.

Causality: The sudden drop in temperature and the massive increase in aqueous polarity

force the highly lipophilic oxime product to precipitate out of solution as a white solid.

Validation: If no precipitate forms, the reaction has failed to convert the ketone, or the pH has

dropped too low.

Step 5: Purification

Procedure: Filter the resulting white precipitate under vacuum, wash thoroughly with cold

water, and recrystallize from an ethanol/water mixture to yield pure 4'-methylacetophenone

oxime.

Causality: Washing with cold water removes residual NaOH and unreacted NH₂OH·HCl salts

without dissolving the target oxime.

Visualizing the Workflow
The following diagram illustrates the logical relationship between the chemical synthesis

pathway and the parallel hazard mitigation strategy required during the workflow.
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Synthesis & Toxicity Mitigation Workflow
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Workflow of 4'-methylacetophenone oxime synthesis and parallel hazard mitigation strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://rsc.org/suppdata/chemical-science/
https://arpgweb.com/journal/acetophenone-oximes
https://www.benchchem.com/product/b3434858?utm_src=pdf-custom-synthesis#bc-rfq
https://arpgweb.com/pdf-files/ajc4(10)96-101.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92259670.htm
https://wap.guidechem.com/msds/2089-33-0.html
https://www.rsc.org/suppdata/sc/c0/c0sc00421a/c0sc00421a.pdf
https://www.benchchem.com/product/b3434858/docs#toxicity-profile-handling-and-synthesis-of-4-methylacetophenone-oxime-a-technical-guide
https://www.benchchem.com/product/b3434858/docs#toxicity-profile-handling-and-synthesis-of-4-methylacetophenone-oxime-a-technical-guide
https://www.benchchem.com/product/b3434858/docs#toxicity-profile-handling-and-synthesis-of-4-methylacetophenone-oxime-a-technical-guide
https://www.benchchem.com/product/b3434858/docs#toxicity-profile-handling-and-synthesis-of-4-methylacetophenone-oxime-a-technical-guide
https://www.benchchem.com/product/b3434858?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3434858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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